Cas no 1955547-73-5 (4-(4-methylpyrrolidine-3-carbonyl)morpholine hydrochloride)

• Product Name: 4-(4-methylpyrrolidine-3-carbonyl)morpholine hydrochloride
• CAS No: 1955547-73-5
• MF: C₁₀H₁₉ClN₂O₂
• MW: 234.723061800003
• MDL: MFCD29907442
• CID: 5247885
• PubChem ID: 122360222
• Update Time: 2026-03-09

4-(4-methylpyrrolidine-3-carbonyl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Methylpyrrolidin-3-yl)-morpholin-4-ylmethanone
• hydrochloride
• 4-(4-methylpyrrolidine-3-carbonyl)morpholine hydrochloride

• MDL： MFCD29907442
• Inchi： 1S/C10H18N2O2.ClH/c1-8-6-11-7-9(8)10(13)12-2-4-14-5-3-12;/h8-9,11H,2-7H2,1H3;1H
• InChI Key： IKLGZHCANBKWGP-UHFFFAOYSA-N
• SMILES： C(N1CCOCC1)(C1CNCC1C)=O.Cl

Additional information on 4-(4-methylpyrrolidine-3-carbonyl)morpholine hydrochloride

4-(4-Methylpyrrolidine-3-Carbonyl)Morpholine Hydrochloride: A Comprehensive Overview

The compound 4-(4-methylpyrrolidine-3-carbonyl)morpholine hydrochloride (CAS No. 1955547-73-5) is a structurally complex molecule with significant potential in the field of pharmaceutical research and development. This compound, often referred to as morpholine derivative, has garnered attention due to its unique chemical properties and promising therapeutic applications. Recent studies have highlighted its role in modulating cellular signaling pathways, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions.

Morpholine, a heterocyclic amine, serves as the core structure of this compound, with a 4-methylpyrrolidine-3-carbonyl group attached at the 4-position. This substitution introduces a degree of structural complexity that enhances the molecule's bioavailability and pharmacokinetic profile. The hydrochloride salt form further stabilizes the compound, making it suitable for pharmacological studies and potential therapeutic use.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets. For instance, molecular docking studies have revealed a high affinity for GABA receptors, suggesting its potential role in treating epilepsy and other CNS disorders. Additionally, its ability to inhibit pro-inflammatory cytokines has positioned it as a candidate for anti-inflammatory therapies.

The synthesis of 4-(4-methylpyrrolidine-3-carbonyl)morpholine hydrochloride involves a multi-step process, including nucleophilic substitution and cyclization reactions. The optimization of these steps has been critical in achieving high yields and ensuring the purity of the final product. Quality control measures, such as high-performance liquid chromatography (HPLC) and mass spectrometry, are employed to confirm the compound's identity and purity.

In preclinical studies, this compound has demonstrated remarkable efficacy in reducing neuroinflammation in animal models of multiple sclerosis (MS). Its ability to cross the blood-brain barrier (BBB) is attributed to its lipophilic nature, which is influenced by the presence of the methylpyrrolidine group. This characteristic is crucial for targeting CNS-related pathologies.

Furthermore, recent research has explored the antidepressant-like effects of this compound in rodent models. Behavioral tests have shown significant reductions in anxiety-like behaviors, suggesting its potential as an adjunct therapy for mood disorders. The mechanism underlying these effects appears to involve modulation of serotonin and dopamine pathways.

The safety profile of 4-(4-methylpyrrolidine-3-carbonyl)morpholine hydrochloride has also been evaluated through acute and subchronic toxicity studies. Results indicate that it exhibits low toxicity at therapeutic doses, with no significant adverse effects on liver or kidney function. This makes it a promising candidate for further clinical investigation.

In conclusion, 4-(4-methylpyrrolidine-3-carbonyl)morpholine hydrochloride represents a novel chemical entity with diverse therapeutic applications. Its unique structure, coupled with favorable pharmacokinetic properties, positions it as a valuable tool in drug discovery efforts targeting CNS disorders and inflammation. Continued research into its mechanisms of action and clinical efficacy will undoubtedly shed further light on its potential as a therapeutic agent.